molecular formula C15H14N2 B8779657 N,N'-Propanediylidenedianiline CAS No. 5652-79-9

N,N'-Propanediylidenedianiline

Cat. No. B8779657
CAS RN: 5652-79-9
M. Wt: 222.28 g/mol
InChI Key: FPKDDRIXOSMQPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N'-Propanediylidenedianiline is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N'-Propanediylidenedianiline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N'-Propanediylidenedianiline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5652-79-9

Product Name

N,N'-Propanediylidenedianiline

Molecular Formula

C15H14N2

Molecular Weight

222.28 g/mol

IUPAC Name

N,N'-diphenylpropane-1,3-diimine

InChI

InChI=1S/C15H14N2/c1-3-8-14(9-4-1)16-12-7-13-17-15-10-5-2-6-11-15/h1-6,8-13H,7H2

InChI Key

FPKDDRIXOSMQPI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N=CCC=NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,3,3-Trimethyl indolenine, methylbenzothiazole, iodomethane, and diidopropane were purchased from Aldrich and used without further purification. Malonaldehyde dianil was synthesized according to literature reports (Glauert, R. H. and Mann, F. G. J. Chem. Soc. (1952) 5012, by the method of Claisen Ber. (1903) 36, 3668). Dry nitrobenzene was freshly distilled from CaH2. Dry triethylamine was distilled from Na°. DMF was predried with MgSO4, fractionally distilled and stored over molecular sieves. All dry solvents were stored under N2. All reactions were run under anhydrous conditions under N2. Reactions were monitored by TLC (silica gel 60, A260, Fisher) and visualized with short and long wavelength UV irradiation. Flash column chromatography was performed on silica gel 60 (200-440 mesh Fluka).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.